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Compound of Interest

Compound Name: D-Fructose-d-2

Cat. No.: B12393342 Get Quote

Proper disposal of any chemical, including D-Fructose-d-2, is a critical component of

laboratory safety and environmental responsibility. While D-Fructose is not generally classified

as a hazardous substance, it is imperative for researchers, scientists, and drug development

professionals to adhere to established disposal protocols to ensure a safe working environment

and compliance with all applicable regulations.[1][2][3][4] Chemical waste generators are

ultimately responsible for determining whether a discarded chemical is classified as a

hazardous waste and must consult local, regional, and national regulations to ensure complete

and accurate classification.[1][2]

Hazard Assessment
According to safety data sheets, D-Fructose is not classified for physical or health hazards

under the Globally Harmonized System (GHS).[1] It is a non-flammable solid and is not

considered to be an environmental hazard.[5] However, as with any laboratory chemical, it is

crucial to handle D-Fructose-d-2 with care, using appropriate personal protective equipment

and avoiding the creation of dust.[2][5]

Summary of Safety and Disposal Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12393342?utm_src=pdf-interest
https://www.benchchem.com/product/b12393342?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=S25332A&productDescription=dfructose&vendorId=VN00115888&keyword=true&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/D-Fructose.pdf
https://www.carlroth.com/medias/SDB-24P9-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc0Njh8YXBwbGljYXRpb24vcGRmfGFEbGhMMmd5TlM4NU1UY3lOVE13TVRBeU16QXlMMU5FUWw4eU5GQTVYMGxGWDBWT0xuQmtaZ3w1YjQwMjUxNDM5OGVhMzE0ZGRjZDRjZTZlMjgzMjNkOWJlZmJjNjNiYWI0Njg0NDFhODkyYjVmNzcxZjgyZjMy
https://www.carlroth.com/medias/SDB-24P9-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzE3OTN8YXBwbGljYXRpb24vcGRmfGFEQXlMMmd5T1M4NU1UY3lOVE13TURBek9UazRMMU5FUWw4eU5GQTVYMEZWWDBWT0xuQmtaZ3xkZWIxNDVmYWNkMWQ0MGY0NGE2N2Y1ZTE0MWYzZWU1ODQ1YTcwOTJjZjE0YmU1NGRiOGI5OTgzZDZlZmFlYmM0
https://www.fishersci.com/store/msds?partNumber=S25332A&productDescription=dfructose&vendorId=VN00115888&keyword=true&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/D-Fructose.pdf
https://www.fishersci.com/store/msds?partNumber=S25332A&productDescription=dfructose&vendorId=VN00115888&keyword=true&countryCode=US&language=en
https://ny02208580.schoolwires.net/cms/lib/NY02208580/Centricity/Shared/Material%20Safety%20Data%20Sheets%20_MSDS_/MSDS%20Sheets_Fructose_d-_295_50.pdf
https://www.benchchem.com/product/b12393342?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2010/02/D-Fructose.pdf
https://ny02208580.schoolwires.net/cms/lib/NY02208580/Centricity/Shared/Material%20Safety%20Data%20Sheets%20_MSDS_/MSDS%20Sheets_Fructose_d-_295_50.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information

Chemical Name D-Fructose-d-2

CAS Number 57-48-7

Hazard Classification
Not classified as hazardous according to

GHS[1][3]

Primary Exposure Routes
Ingestion, inhalation (of dust), skin contact, eye

contact

Personal Protective Equipment Safety glasses or goggles, gloves, lab coat[1][5]

Incompatibilities Strong oxidizing agents[4][6]

Small Quantity Disposal

May be suitable for sanitary sewer or trash

disposal, but local regulations must be

consulted[5]

Large Quantity/Contaminated Disposal
Treat as chemical waste; contact a licensed

professional waste disposal service[7]

Spill Cleanup
Sweep up, place in a sealed container for

disposal, and wash the spill area[5]

Step-by-Step Disposal Procedures
1. Waste Characterization: The first and most critical step is to determine the nature of the

waste.

Uncontaminated D-Fructose-d-2: If the D-Fructose-d-2 is pure and has not been mixed

with any other chemicals, it is generally not considered hazardous waste.

Contaminated D-Fructose-d-2: If the D-Fructose-d-2 has been used in a reaction or is

mixed with other substances (e.g., solvents, acids, bases), the entire mixture must be treated

as hazardous waste. In this case, the disposal procedure for the most hazardous component

of the mixture should be followed.

2. Disposal of Uncontaminated D-Fructose-d-2: For small quantities of uncontaminated D-
Fructose-d-2, some guidelines suggest that disposal in the sanitary sewer or regular trash may
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be permissible.[5] However, it is mandatory to verify this with your institution's Environmental

Health and Safety (EHS) department and to consult local regulations, which may be more

stringent.[5][8]

Drain Disposal: If permitted, dissolve the D-Fructose-d-2 in a large amount of water before

pouring it down the drain. This applies only to aqueous solutions.[9]

Trash Disposal: If permitted, ensure the solid D-Fructose-d-2 is in a securely sealed

container to prevent dust from becoming airborne.[8]

3. Disposal of Contaminated D-Fructose-d-2 or Large Quantities: Any D-Fructose-d-2 that is

contaminated or is in a large quantity must be disposed of as chemical waste.

Waste Segregation: Do not mix D-Fructose-d-2 waste with incompatible materials, such as

strong oxidizing agents.[10] It is best practice to collect halogenated and non-halogenated

solvent wastes separately.[11]

Containerization: Use a compatible, leak-proof container for waste collection.[10][11] The

container should be clearly labeled with "Hazardous Waste" and the chemical name "D-
Fructose-d-2" and any other constituents of the waste stream.

Storage: Store the waste container in a designated satellite accumulation area.[9][12] This

area should be at or near the point of waste generation.[12] Keep the container closed

except when adding waste.[11][12]

Professional Disposal: Contact your institution's EHS department or a licensed professional

waste disposal service to arrange for the pickup and proper disposal of the chemical waste.

[7]

4. Empty Container Disposal: Empty containers that held D-Fructose-d-2 should be managed

according to established guidelines. To be considered "empty," all waste must have been

removed by standard practice.[11] For containers that held hazardous waste, triple rinsing may

be required, and the rinsate must be collected and handled as hazardous waste.[11] It is

recommended to remove labels from empty containers before disposal in the normal trash.[11]

Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. westliberty.edu [westliberty.edu]

3. carlroth.com [carlroth.com]

4. carlroth.com [carlroth.com]

5. ny02208580.schoolwires.net [ny02208580.schoolwires.net]

6. assets.thermofisher.com [assets.thermofisher.com]

7. isotope.com [isotope.com]

8. Hazardous Waste and Disposal - American Chemical Society [acs.org]

9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12393342?utm_src=pdf-body-img
https://www.benchchem.com/product/b12393342?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=S25332A&productDescription=dfructose&vendorId=VN00115888&keyword=true&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/D-Fructose.pdf
https://www.carlroth.com/medias/SDB-24P9-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc0Njh8YXBwbGljYXRpb24vcGRmfGFEbGhMMmd5TlM4NU1UY3lOVE13TVRBeU16QXlMMU5FUWw4eU5GQTVYMGxGWDBWT0xuQmtaZ3w1YjQwMjUxNDM5OGVhMzE0ZGRjZDRjZTZlMjgzMjNkOWJlZmJjNjNiYWI0Njg0NDFhODkyYjVmNzcxZjgyZjMy
https://www.carlroth.com/medias/SDB-24P9-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzE3OTN8YXBwbGljYXRpb24vcGRmfGFEQXlMMmd5T1M4NU1UY3lOVE13TURBek9UazRMMU5FUWw4eU5GQTVYMEZWWDBWT0xuQmtaZ3xkZWIxNDVmYWNkMWQ0MGY0NGE2N2Y1ZTE0MWYzZWU1ODQ1YTcwOTJjZjE0YmU1NGRiOGI5OTgzZDZlZmFlYmM0
https://ny02208580.schoolwires.net/cms/lib/NY02208580/Centricity/Shared/Material%20Safety%20Data%20Sheets%20_MSDS_/MSDS%20Sheets_Fructose_d-_295_50.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR45196~~PDF~~MTR~~CGV4~~EN~~2022-04-06%2013:44:54~~D%28-
https://isotope.com/product/attachment/CLM-1527-0.5/D-FRUCTOSE%20%282-13C%2C%2099%25%29%20-%20CLM-1527%20-%20V.4.1%20-%20US%20-%20English%20US.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. acewaste.com.au [acewaste.com.au]

11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

12. ehrs.upenn.edu [ehrs.upenn.edu]

To cite this document: BenchChem. [Safe Disposal of D-Fructose-d-2 in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393342#d-fructose-d-2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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